Cas no 2287237-47-0 (4-O-Methyl 1-O-prop-2-enyl (2S)-2-aminobutanedioate)

• Product Name: 4-O-Methyl 1-O-prop-2-enyl (2S)-2-aminobutanedioate
• CAS No: 2287237-47-0
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 6508934
• PubChem ID: 137943221
• Update Time: 2025-11-06

4-O-Methyl 1-O-prop-2-enyl (2S)-2-aminobutanedioate Chemical and Physical Properties

Names and Identifiers

• EN300-6747686
• 4-O-Methyl 1-O-prop-2-enyl (2S)-2-aminobutanedioate
• 2287237-47-0
• 4-methyl 1-prop-2-en-1-yl (2S)-2-aminobutanedioate

• Inchi： 1S/C8H13NO4/c1-3-4-13-8(11)6(9)5-7(10)12-2/h3,6H,1,4-5,9H2,2H3/t6-/m0/s1
• InChI Key： BLCONJMUNZSMJZ-LURJTMIESA-N
• SMILES： O(CC=C)C([C@H](CC(=O)OC)N)=O

Computed Properties

• Exact Mass: 187.08445790g/mol
• Monoisotopic Mass: 187.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 78.6Ų

Additional information on 4-O-Methyl 1-O-prop-2-enyl (2S)-2-aminobutanedioate

Introduction to 4-O-Methyl 1-O-prop-2-enyl (2S)-2-aminobutanedioate (CAS No: 2287237-47-0)

4-O-Methyl 1-O-prop-2-enyl (2S)-2-aminobutanedioate, identified by its Chemical Abstracts Service number (CAS No: 2287237-47-0), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their structural complexity and potential biological activity. The presence of multiple functional groups, including an amine, a carboxylate, and an ester moiety, makes it a versatile scaffold for further chemical modifications and biological investigations.

The molecular structure of 4-O-Methyl 1-O-prop-2-enyl (2S)-2-aminobutanedioate features a chiral center at the (2S)-configuration of the amino group, which is a critical aspect for its biological activity. Chiral molecules often exhibit distinct pharmacological properties depending on their stereochemistry, making them of immense interest in drug design and development. The compound's ability to interact with biological targets in a highly specific manner is a key factor in its potential therapeutic applications.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-O-Methyl 1-O-prop-2-enyl (2S)-2-aminobutanedioate. Research studies have begun to uncover its potential role in modulating various biological pathways. One notable area of investigation is its interaction with enzymes and receptors involved in metabolic disorders. The compound's structural features suggest that it may interfere with key metabolic enzymes, potentially leading to therapeutic benefits in conditions such as diabetes and obesity.

Moreover, the ester and carboxylate groups in 4-O-Methyl 1-O-prop-2-enyl (2S)-2-aminobutanedioate provide opportunities for further derivatization, enabling the creation of novel analogs with enhanced pharmacological properties. Researchers are exploring synthetic strategies to modify these functional groups, aiming to optimize bioavailability, target specificity, and overall efficacy. Such modifications are crucial for developing next-generation pharmaceuticals that address unmet medical needs.

The compound's unique structural features also make it a valuable tool in chemical biology studies. Its interaction with biological macromolecules such as proteins and nucleic acids can provide insights into fundamental biological processes. Advanced spectroscopic techniques and computational methods are being employed to elucidate the binding mechanisms and structural interactions of 4-O-Methyl 1-O-prop-2-enyl (2S)-2-aminobutanedioate with biological targets.

Recent advancements in drug discovery technologies have highlighted the importance of natural product-inspired scaffolds in developing novel therapeutics. 4-O-Methyl 1-O-prop-2-enyl (2S)-2-aminobutanadioate shares structural similarities with certain natural products known for their bioactivity. By leveraging these similarities, researchers aim to harness the inherent biological potency of natural product derivatives while improving their pharmacokinetic profiles.

The synthesis of 4-O-Methyl 1-O-prop-2-enyl (2S)-2-aminobutanadioate presents both challenges and opportunities for synthetic chemists. The need for high enantiomeric purity necessitates the development of efficient asymmetric synthetic routes. Catalytic methods, including transition metal-catalyzed reactions, have been explored to achieve the desired stereochemical outcomes. These synthetic strategies not only facilitate the production of the compound but also contribute to the broader field of asymmetric synthesis.

In conclusion, 4-O-Methyl 1-O-prop-2-enyl (2S)-2-aminobutanadioate (CAS No: 2287237-47-0) represents a promising compound with significant potential in pharmaceutical research and development. Its complex structure, chiral center, and multiple functional groups make it a versatile molecule for further exploration. As research continues to uncover its pharmacological properties and synthetic possibilities, this compound is poised to play a crucial role in advancing our understanding of disease mechanisms and developing novel therapeutic interventions.